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Compound of Interest

Compound Name:
2-Dodecoxyethanol;phosphoric

acid

Cat. No.: B179456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-dodecoxyethyl

phosphate and similar alkyl ether phosphates in various textile processing applications. The

information is intended to guide researchers and scientists in developing and evaluating textile

finishes.

Overview of 2-Dodecoxyethyl Phosphate in Textiles
2-Dodecoxyethyl phosphate belongs to the class of anionic surfactants known as alkyl ether

phosphates. These compounds are valued in the textile industry for their multifunctional

properties, acting as emulsifiers, dispersing agents, wetting agents, antistatic agents, leveling

agents, and flame retardants. Their effectiveness stems from the presence of a hydrophobic

dodecyl group, a hydrophilic phosphate group, and an intermediate ethoxy group, which allows

for a balance of properties that can be tailored for specific applications.

Key Applications in Textile Processing
The primary applications of 2-dodecoxyethyl phosphate and its analogs in textile processing

include:

Antistatic Finishing: To reduce the buildup of static electricity on synthetic fibers like

polyester, preventing issues such as clinging, dust attraction, and electric shocks.
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Leveling Agent in Dyeing: To ensure uniform dye uptake by the fabric, preventing patchiness

and color variations, particularly with disperse dyes on polyester.

Flame Retardant Treatment: To impart flame-resistant properties to textiles, especially

cellulosic fibers like cotton, by promoting char formation and inhibiting combustion.

Quantitative Data Summary
The following tables summarize quantitative data gathered from various sources on the

application and performance of alkyl phosphate esters in textile finishing. It is important to note

that the specific compound, textile substrate, and processing conditions will influence the

optimal parameters.

Table 1: Antistatic Agent Application Parameters

Parameter Value/Range Textile Substrate Source

Concentration (%

o.w.f.)
0.1 Polyester [1]

Treatment

Temperature (°C)
80 Polyester [1]

Performance (De-

clinging Time)
6.85 seconds Polyester [1]

o.w.f. = on weight of fabric

Table 2: Leveling Agent Application Parameters

| Parameter | Value/Range | Dye Type | Textile Substrate | Source | | --- | --- | --- | --- | |

Concentration (g/L) | 1.0 - 4.5 | Disperse Dyes | Polyester |[2] | | pH | 4.5 - 5.0 | Disperse Dyes |

Polyester |[2] | | Dyeing Temperature (°C) | 120 - 140 | Disperse Dyes | Polyester |[2] |

Table 3: Flame Retardant Application and Performance
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Parameter Value/Range Textile Substrate Source

Concentration (g/L) 100 - 200 Cotton [3][4]

Curing Temperature

(°C)
150 - 170 Cotton [3][5]

Limiting Oxygen Index

(LOI)
27.3 - 46.5% Cotton [6][7]

Heat Release Rate

Reduction
up to 90% Cotton [3][4]

Experimental Protocols
The following are generalized experimental protocols for the application of 2-dodecoxyethyl

phosphate or similar alkyl ether phosphates in textile processing. Researchers should optimize

these protocols for their specific materials and desired outcomes.

Protocol for Antistatic Finishing of Polyester Fabric
Objective: To apply an antistatic finish to polyester fabric to reduce static buildup.

Materials:

Polyester fabric

2-Dodecoxyethyl phosphate (or similar alkyl ether phosphate)

Deionized water

Padding machine

Drying oven

Procedure:

Preparation of Finishing Solution: Prepare an aqueous solution of 2-dodecoxyethyl

phosphate at a concentration of 0.1% to 1.0% (w/v).
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Fabric Preparation: Ensure the polyester fabric is clean, dry, and free from any impurities.

Application: Immerse the fabric in the finishing solution and then pass it through a padding

machine to ensure even application and a wet pick-up of 70-80%.

Drying: Dry the treated fabric in an oven at 100-120°C for 2-5 minutes.

Curing (Optional): For improved durability, a curing step at 130-150°C for 1-3 minutes can be

included.

Evaluation: Assess the antistatic properties of the treated fabric using standard methods

such as measuring surface resistivity or charge decay time.

Protocol for Leveling Agent in High-Temperature
Polyester Dyeing
Objective: To use an alkyl ether phosphate as a leveling agent for the uniform dyeing of

polyester with disperse dyes.

Materials:

Polyester fabric

Disperse dye

2-Dodecoxyethyl phosphate (or similar alkyl ether phosphate) as a leveling agent

Dispersing agent

Acetic acid (to adjust pH)

High-temperature dyeing machine

Procedure:

Dye Bath Preparation: Prepare a dye bath containing the disperse dye, a dispersing agent,

and the alkyl ether phosphate leveling agent (1.0 - 4.5 g/L). Adjust the pH of the bath to 4.5-

5.0 with acetic acid.
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Dyeing Process:

Place the polyester fabric in the dye bath at room temperature.

Raise the temperature to 130°C at a rate of 1-2°C per minute.

Hold the temperature at 130°C for 30-60 minutes to allow for dye fixation.

Cool the dye bath down to 70-80°C.

Rinsing and Washing: Rinse the dyed fabric thoroughly with water and then perform a

reduction clearing to remove any unfixed dye from the surface.

Drying: Dry the dyed fabric.

Evaluation: Visually assess the levelness of the dyeing and measure the colorfastness

properties.

Protocol for Flame Retardant Treatment of Cotton Fabric
Objective: To impart flame retardancy to cotton fabric using a phosphorus-based finishing

agent.

Materials:

Cotton fabric

2-Dodecoxyethyl phosphate (or a suitable phosphorus-containing flame retardant)

Cross-linking agent (e.g., a polycarboxylic acid)

Catalyst (e.g., sodium hypophosphite)

Padding machine

Drying and curing oven

Procedure:
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Finishing Solution Preparation: Prepare an aqueous solution containing the phosphorus-

based flame retardant (e.g., 100-200 g/L), a cross-linking agent, and a catalyst.

Application: Pad the cotton fabric with the finishing solution to achieve a wet pick-up of 70-

80%.

Drying: Dry the treated fabric at 80-100°C for 3-5 minutes.

Curing: Cure the dried fabric at a high temperature, typically between 150-170°C, for 3-5

minutes. This step is crucial for the fixation of the flame retardant to the cellulose fibers.[3][5]

Washing: Thoroughly wash the cured fabric to remove any unreacted chemicals.

Evaluation: Test the flame retardancy of the treated fabric using standard methods such as

the vertical flame test or by measuring the Limiting Oxygen Index (LOI).

Visualizations
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Caption: Mechanism of 2-dodecoxyethyl phosphate as a surfactant at interfaces.

Experimental Workflow: Pad-Dry-Cure Process for
Flame Retardant Finishing

Start: Untreated Fabric

1. Prepare Finishing Solution
(Phosphate Ester + Additives)

2. Padding
(Impregnate Fabric)

3. Drying
(80-100°C)

4. Curing
(150-170°C)

5. Washing & Rinsing

6. Final Drying

End: Flame Retardant Fabric
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Caption: Workflow for the pad-dry-cure application of a flame retardant finish.

Logical Relationship: Factors Influencing Leveling in
Dyeing
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Caption: Factors influenced by a leveling agent to achieve uniform dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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